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Compound of Interest

Compound Name: 4,5-Dimethyl-4-hexen-3-one

Cat. No.: B096763

In-Depth Technical Guide: 4,5-Dimethyl-4-hexen-
3-one

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 4,5-Dimethyl-4-hexen-3-one (CAS No. 17325-90-5). The information
is intended to ensure the safe and compliant use of this chemical in a laboratory setting.

Chemical and Physical Properties

4,5-Dimethyl-4-hexen-3-one is an organic compound with the molecular formula C8H140.[1]
[2][3] It is characterized by a hexene chain with a ketone functional group at the 3-position and
methyl substituents at the 4- and 5-positions.[3]
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Property Value Source
Molecular Weight 126.20 g/mol [1]
Molecular Formula C8H140 [11[2][3]
CAS Number 17325-90-5 [1]12114]
IUPAC Name 4,5-dimethylhex-4-en-3-one [1]
LogP (Octanol/Water Partition

Coefficient) 232180 2l
Polar Surface Area (PSA) 17.07 A2 [2]

Hazard Identification and Safety Information

While a specific, comprehensive safety data sheet for 4,5-Dimethyl-4-hexen-3-one is not
widely published, data for structurally similar a,3-unsaturated ketones, such as 4-Hexen-3-one,
indicate that this class of compounds should be handled with care. The following hazards are
likely associated with 4,5-Dimethyl-4-hexen-3-one.

GHS Hazard Statements for Structurally Similar Compounds:
e H226: Flammable liquid and vapor.[5]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.
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Hazard Class Category
Flammable liquids 3
Acute toxicity, oral 4
Skin Irritation 2
Serious Eye Irritation 2

Specific target organ toxicity — single exposure

(Respiratory system)

Precautionary Statements:

o Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[6] No smoking.[6]
Keep container tightly closed.[6] Ground/bond container and receiving equipment.[6] Use
explosion-proof electrical/ventilating/lighting equipment.[6] Use only non-sparking tools.[6]
Take precautionary measures against static discharge.[6] Wash hands and any exposed skin
thoroughly after handling.[6] Do not eat, drink or smoke when using this product.[6] Wear
protective gloves/protective clothing/eye protection/face protection.[5][6] Avoid breathing
dust/fume/gas/mist/vapors/spray.[6] Use only outdoors or in a well-ventilated area.[6]

» Response: If on skin (or hair): Take off immediately all contaminated clothing.[5][6] Rinse
skin with water/shower.[5][6] If skin irritation occurs: Get medical advice/attention.[6] If in
eyes: Rinse cautiously with water for several minutes.[6] Remove contact lenses, if present
and easy to do. Continue rinsing.[6] If eye irritation persists: Get medical advice/attention.[6]
If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
[6] Call a POISON CENTER or doctor/physician if you feel unwell.[6] If swallowed: Call a
POISON CENTER or doctor/physician if you feel unwell.[6] Rinse mouth.[6] In case of fire:
Use CO2, dry chemical, or foam for extinction.[6]

o Storage: Store in a well-ventilated place.[5][6] Keep container tightly closed.[6] Keep cool.[5]
[6] Store locked up.[6]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[5][6]

Experimental Protocols: Safe Handling Workflow
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The following is a generalized experimental protocol for the safe handling of 4,5-Dimethyl-4-
hexen-3-one in a laboratory setting. This workflow is based on standard practices for handling
flammable and hazardous chemicals.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[6]

o Ensure that eyewash stations and safety showers are in close proximity and are readily
accessible.[6]

o Use explosion-proof electrical and lighting equipment.[6]

e Remove all sources of ignition from the work area, including open flames, hot plates, and
spark-producing equipment.[5][6]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

o Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves
(e.g., nitrile).

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

3. Chemical Handling:

e Ground and bond containers when transferring the chemical to prevent static discharge.[6]

e Use only non-sparking tools.[6]

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.[6]

o Keep the container tightly closed when not in use.[6]
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4. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.[5]

» Keep containers tightly closed in a designated flammables storage cabinet.[5][6]
5. Spill and Emergency Procedures:

o Small Spills: Absorb with an inert, non-combustible material (e.g., sand, vermiculite) and
place in a sealed container for disposal.[6]

o Large Spills: Evacuate the area and contact emergency services.

o Fire: Use dry chemical, CO2, or alcohol-resistant foam to extinguish.[5] Do not use a direct
stream of water.

6. Waste Disposal:
o Dispose of waste in accordance with all local, state, and federal regulations.[5][6]
e Do not pour down the drain.

o Contaminated materials (e.g., gloves, absorbent pads) should be treated as hazardous
waste.

Visualization of Safe Handling Workflow

Caption: Workflow for the safe handling of 4,5-Dimethyl-4-hexen-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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